Cas no 301222-77-5 ((E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid)

(E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid is a hydrazone-based compound featuring a benzoic acid moiety, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its structure incorporates both a hydrazinyl linker and an ethoxycarbonyl group, enabling applications in the development of biologically active molecules, particularly as a precursor for heterocyclic compounds. The presence of the (E)-configuration ensures stereochemical stability, while the carboxyl group enhances solubility and reactivity for further derivatization. This compound is valued for its potential in medicinal chemistry, including the design of enzyme inhibitors or metal-chelating agents, owing to its functional group diversity and rigid aromatic core. Suitable for controlled reactions under mild conditions.
(E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid structure
301222-77-5 structure
Product Name:(E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid
CAS No:301222-77-5
MF:C12H14N2O4
MW:250.250563144684
CID:1066568
PubChem ID:46912041
Update Time:2025-06-09

(E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • (Z)-4-(2-(1-ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic acid
    • 4-[(2-ethoxy-1-methyl-2-oxoethylidene)hydrazino]Benzoic acid
    • 2-(N-3,4-Difluorophenylhydrazine) ethylpropionate
    • Ethyl pyruvate 3,4-difluorophenylhydrazone
    • ethyl pyruvate 4-carboxyphenylhydrazone
    • 4-[(2Z)-2-(1-ethoxy-1-oxopropan-2-ylidene)hydrazinyl]benzoic acid
    • (E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic acid
    • 301222-77-5
    • 4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazineyl)benzoic acid
    • (E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid
    • Inchi: 1S/C12H14N2O4/c1-3-18-12(17)8(2)13-14-10-6-4-9(5-7-10)11(15)16/h4-7,14H,3H2,1-2H3,(H,15,16)/b13-8-
    • InChI Key: ZIKVTANNHLKBSC-JYRVWZFOSA-N
    • SMILES: O(C(/C(/C)=N\NC1C=CC(C(=O)O)=CC=1)=O)CC

Computed Properties

  • Exact Mass: 250.09500
  • Monoisotopic Mass: 250.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.23
  • Melting Point: NA
  • Boiling Point: 398.2±44.0 °C at 760 mmHg
  • Flash Point: Not available
  • PSA: 87.99000
  • LogP: 1.80870
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

(E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E892498-10mg
(E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid
301222-77-5
10mg
$ 50.00 2022-06-05
TRC
E892498-50mg
(E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid
301222-77-5
50mg
$ 115.00 2022-06-05
TRC
E892498-100mg
(E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid
301222-77-5
100mg
$ 185.00 2022-06-05

(E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid Production Method

Additional information on (E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid

Research Brief on (E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid (CAS: 301222-77-5)

The compound (E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid (CAS: 301222-77-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and therapeutic potential.

Recent studies have highlighted the unique structural features of (E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid, which include a hydrazinyl linker and a benzoic acid moiety. These features contribute to its ability to interact with various biological targets, such as enzymes and receptors, making it a promising candidate for the development of novel therapeutics. Computational modeling and in vitro assays have demonstrated its affinity for specific protein targets, suggesting potential applications in oncology and inflammatory diseases.

One of the key advancements in the research of this compound is its synthesis and optimization. Recent publications have detailed improved synthetic routes that enhance yield and purity, addressing previous challenges in large-scale production. These advancements are critical for further preclinical and clinical evaluations. Additionally, structural-activity relationship (SAR) studies have identified key modifications that can enhance its pharmacological profile, such as increased bioavailability and reduced off-target effects.

In terms of biological activity, (E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid has shown promising results in preclinical models. For instance, it has exhibited inhibitory effects on specific kinases involved in cancer cell proliferation. Mechanistic studies have revealed that the compound induces apoptosis and cell cycle arrest in cancer cells, providing a rationale for its further investigation as an anti-cancer agent. Moreover, its anti-inflammatory properties have been explored, with evidence suggesting modulation of key inflammatory pathways.

Despite these promising findings, challenges remain in the development of (E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, (E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid represents a compelling area of research in chemical biology and drug discovery. Its unique structural and functional properties, combined with recent advancements in synthesis and biological evaluation, position it as a promising candidate for therapeutic development. Continued research efforts will be crucial to fully realize its potential and translate these findings into clinical applications.

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